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Compound of Interest

Compound Name: Torin 1

Cat. No.: B611423 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the use of Torin 1, a potent and

selective mTOR kinase inhibitor, in mouse xenograft models. The information is compiled from

peer-reviewed studies and established protocols to assist in the design and execution of in vivo

efficacy studies.

Introduction
Torin 1 is a second-generation ATP-competitive inhibitor of mTOR (mammalian target of

rapamycin), a crucial serine/threonine kinase that regulates cell growth, proliferation, and

survival.[1] It effectively inhibits both mTOR Complex 1 (mTORC1) and mTOR Complex 2

(mTORC2), offering a more complete blockade of mTOR signaling compared to rapamycin and

its analogs.[1][2] This dual inhibitory action makes Torin 1 a valuable tool for preclinical cancer

research, particularly in the context of mouse xenograft models, to evaluate its anti-tumor

efficacy.

Data Presentation: Torin 1 Dosage and
Administration
The following table summarizes the recommended dosage and administration of Torin 1 in

various mouse xenograft models based on published literature.
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Parameter Details Xenograft Model(s) Reference(s)

Dosage 20 mg/kg
U87MG glioblastoma,

Colon cancer
[2][3][4][5][6]

Administration Route
Intraperitoneal (IP)

Injection

U87MG glioblastoma,

Colon cancer
[3][4][7]

Dosing Schedule Once daily (q.d.)
U87MG glioblastoma,

Colon cancer
[3][4][7]

Vehicle Formulation 1

20% N-methyl-2-

pyrrolidone (NMP),

40% PEG400, 40%

Water

U87MG glioblastoma,

Colon cancer
[3][4][7]

Vehicle Formulation 2

Torin 1 dissolved in

100% NMP (25

mg/ml), then diluted

1:4 with 50% PEG400

General in vivo

studies
[3][7][8]

Reported Efficacy
Inhibition of tumor

growth

U87MG glioblastoma,

Colon cancer
[2][4][9]

Reported Toxicity

Well-tolerated at 20

mg/kg; no significant

body weight changes

Colon cancer [4]

Experimental Protocols
This section outlines a detailed methodology for a typical in vivo study using Torin 1 in a

subcutaneous mouse xenograft model.

Materials
Torin 1 (≥95% purity)

Vehicle components:

N-methyl-2-pyrrolidone (NMP), sterile
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Polyethylene glycol 400 (PEG400), sterile

Water for injection, sterile

Cancer cell line (e.g., U87MG glioblastoma, colon cancer cell lines)

Matrigel (or other appropriate extracellular matrix)

Immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

Sterile syringes and needles (27-30 gauge)

Calipers for tumor measurement

Anesthetic (e.g., isoflurane)

CO2 for euthanasia

Protocol
Cell Culture and Implantation:

Culture cancer cells under standard conditions.

Harvest cells during the logarithmic growth phase and resuspend in a 1:1 mixture of

serum-free media and Matrigel.

Anesthetize the mice and subcutaneously inject the cell suspension (typically 2 x 10^6

cells in 100 µL) into the flank.[3][7]

Monitor the mice for tumor growth.

Torin 1 Formulation:

Vehicle Formulation 1: Prepare a sterile solution of 20% NMP, 40% PEG400, and 40%

water. Dissolve Torin 1 in this vehicle to a final concentration of 5 mg/mL to achieve a 20

mg/kg dose in a 100 µL injection volume for a 25g mouse.[3][4][7]
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Vehicle Formulation 2: Dissolve Torin 1 in 100% NMP to a concentration of 25 mg/mL.

Just prior to injection, dilute this stock solution 1:4 with sterile 50% PEG400.[3][7][8]

Protect the formulation from light and use it fresh.

Treatment Administration:

Once tumors reach a palpable size (e.g., ~100-200 mm³), randomize the mice into

treatment and vehicle control groups.

Administer Torin 1 (20 mg/kg) or vehicle via intraperitoneal (IP) injection once daily.[3][4]

[7]

Monitoring and Data Collection:

Measure tumor dimensions with calipers every other day.[3][7]

Calculate tumor volume using the formula: Volume = (length x width²) / 2.

Monitor the body weight of the mice regularly as an indicator of toxicity.[4]

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamics, histology).

Visualizations
mTOR Signaling Pathway and Torin 1 Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b611423?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3964610/
https://www.researchgate.net/figure/Pharmacodynamic-study-of-Torin1-reproduced-from-ref-17_fig2_51834083
https://file.medchemexpress.com/batch_PDF/HY-13003/Torin-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b611423?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3964610/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875761/
https://www.researchgate.net/figure/Pharmacodynamic-study-of-Torin1-reproduced-from-ref-17_fig2_51834083
https://pmc.ncbi.nlm.nih.gov/articles/PMC3964610/
https://www.researchgate.net/figure/Pharmacodynamic-study-of-Torin1-reproduced-from-ref-17_fig2_51834083
https://pmc.ncbi.nlm.nih.gov/articles/PMC3875761/
https://www.benchchem.com/product/b611423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Growth Factors

Receptor Tyrosine
Kinase (RTK)

PI3K

AKT

mTORC1

mTORC2

S6K1 4E-BP1

Protein Synthesis
& Cell Growth

Torin 1

Click to download full resolution via product page

Caption: Torin 1 inhibits both mTORC1 and mTORC2 complexes.

Experimental Workflow for a Mouse Xenograft Study
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Caption: Workflow for a Torin 1 mouse xenograft study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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